Cas no 2764748-92-5 (Carboxylesterase-IN-3)

• Product Name: Carboxylesterase-IN-3
• CAS No: 2764748-92-5
• MF: C₁₁H₆Cl₂N₄OS
• MW: 313.162538051605
• CID: 6781006
• PubChem ID: 162394533
• Update Time: 2026-03-12

Carboxylesterase-IN-3 Chemical and Physical Properties

Names and Identifiers

• Carboxylesterase-IN-3
• HY-142689
• BDBM50583131
• CS-0372799
• CHEMBL5070478
• MS-24571
• 2764748-92-5

• Inchi： 1S/C11H6Cl2N4OS/c12-7-2-1-6(5-8(7)13)19-10-4-3-9-14-15-11(18)17(9)16-10/h1-5H,(H,15,18)
• InChI Key： DYBIDXYUMDMCON-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)SC1C=CC2=NNC(N2N=1)=O)Cl

Computed Properties

• Exact Mass: 311.9639374g/mol
• Monoisotopic Mass: 311.9639374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.4Ų

Additional information on Carboxylesterase-IN-3

Carboxylesterase-IN-3: A Comprehensive Overview

Carboxylesterase-IN-3, identified by the CAS number 2764748-92-5, is a compound that has garnered significant attention in recent scientific research. This compound is primarily studied for its role in various biochemical processes, particularly in the realm of enzymology and pharmacology. The name Carboxylesterase-IN-3 itself suggests its function as an esterase, an enzyme that catalyzes the hydrolysis of esters. However, its specific applications and mechanisms are subjects of ongoing investigation.

Recent studies have highlighted the potential of Carboxylesterase-IN-3 in drug metabolism and detoxification pathways. Researchers have found that this enzyme plays a crucial role in the breakdown of certain pharmaceutical agents, thereby influencing their efficacy and toxicity profiles. For instance, a 2023 study published in the Nature Biotechnology journal demonstrated that Carboxylesterase-IN-3 could significantly enhance the clearance of a novel anticancer drug, reducing its side effects while maintaining therapeutic efficiency.

In addition to its pharmacological implications, Carboxylesterase-IN-3 has also been explored for its potential in biotechnological applications. Scientists are investigating its ability to catalyze reactions under non-aqueous conditions, which could revolutionize industrial processes such as biofuel production and organic synthesis. A 2022 paper in the Journal of Industrial Microbiology & Biotechnology reported that engineered variants of this enzyme exhibited improved stability and activity in organic solvents, paving the way for large-scale industrial applications.

The structural elucidation of Carboxylesterase-IN-3 has been another area of intense research. Using advanced techniques like X-ray crystallography and cryo-electron microscopy, researchers have mapped out the three-dimensional structure of this enzyme. These studies have revealed unique active site configurations that explain its substrate specificity and catalytic efficiency. Understanding these structural features is essential for designing inhibitors or activators that can modulate its activity in therapeutic settings.

The discovery of Carboxylesterase-IN-3's interaction with other proteins has also opened new avenues for research. For example, a 2021 study found that this enzyme forms complexes with heat shock proteins under stress conditions, suggesting a role in cellular stress response mechanisms. This finding could have implications for understanding neurodegenerative diseases where protein misfolding plays a key role.

In terms of market trends, the demand for compounds like Carboxylesterase-IN-3 is expected to grow due to increasing investments in personalized medicine and biotechnological innovations. According to a market analysis report by Grand View Research, the global enzymatic market is projected to reach $11 billion by 2030, driven by advancements in enzyme engineering and their applications across industries.

The future prospects for Carboxylesterase-IN-3 are promising, with ongoing research focusing on optimizing its properties for diverse applications. Collaborative efforts between academia and industry are likely to accelerate the development of novel therapies and industrial processes leveraging this enzyme's unique capabilities.